Cas no 83111-01-7 (Ethanesulfonic acid,2-[(2-aminoethyl)amino]-)

• Product Name: Ethanesulfonic acid,2-[(2-aminoethyl)amino]-
• CAS No: 83111-01-7
• MF: C₄H₁₂N₂O₃S
• MW: 168.214679718018
• CID: 708723
• PubChem ID: 118726
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[(2-aminoethyl)amino]-
• 2-(2-aminoethylamino)ethanesulfonic acid
• 2-[(2-Aminoethyl)-amino]-ethanesulfonicacid
• N-(.BETA.-SULFOETHYL)ETHYLENEDIAMINE
• N-Aminoethyl-2-aminoethanesulfonic acid
• Ethanesulfonic acid, 2-((2-aminoethyl)amino)-
• N-2-Aminoethyl-2-aminoethanesulfonic acid
• 2-((2-Aminoethyl)amino)ethanesulfonic acid
• 2-[(2-aminoethyl)amino]ethane-1-sulfonic acid
• DTXSID30232175
• EN300-7142786
• Q27276575
• UNII-DS2M4MU3FV
• SCHEMBL22020
• N-(2-Aminoethyl)-2-aminoethanesulfonic acid
• DS2M4MU3FV
• 83111-01-7
• N-(beta-Sulfoethyl)ethylenediamine
• NS00006117

• Inchi： 1S/C4H12N2O3S/c5-1-2-6-3-4-10(7,8)9/h6H,1-5H2,(H,7,8,9)
• InChI Key： IVGRSQBDVIJNDA-UHFFFAOYSA-N
• SMILES： S(CCNCCN)(=O)(=O)O

Computed Properties

• Exact Mass: 168.05686342g/mol
• Monoisotopic Mass: 168.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids